Cas no 2097923-73-2 (2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one)

• Product name: 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one
• CAS No: 2097923-73-2
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• CID: 6072993
• PubChem ID: 126854649

2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one
• 2097923-73-2
• F6478-4040
• 2-cyclopentylsulfanyl-1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
• 2-(cyclopentylsulfanyl)-1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• AKOS032457687

• Inchi： 1S/C17H25N3O2S/c1-12-9-16(19-13(2)18-12)22-14-7-8-20(10-14)17(21)11-23-15-5-3-4-6-15/h9,14-15H,3-8,10-11H2,1-2H3
• InChI Key： OTRAEIBDHJLFFZ-UHFFFAOYSA-N
• SMILES： S(CC(N1CCC(C1)OC1C=C(C)N=C(C)N=1)=O)C1CCCC1

Computed Properties

• Exact Mass: 335.16674822g/mol
• Monoisotopic Mass: 335.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų
• XLogP3: 3

Additional information on 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 2097923-73-2 and Product Name: 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one

Compound with the CAS number 2097923-73-2 and the product name 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a cyclopentylsulfanyl moiety and a 2,6-dimethylpyrimidin-4-yl substituent, makes it a versatile scaffold for developing novel therapeutic agents.

The molecular architecture of this compound is particularly noteworthy, as it integrates elements that are known to enhance bioactivity and pharmacokinetic properties. The cyclopentylsulfanyl group, for instance, is often incorporated into drug molecules to improve solubility and metabolic stability, while the oxypyrrolidin-1-yl moiety can contribute to binding affinity and selectivity. These features make the compound a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been growing interest in the design of molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The compound in question exemplifies this trend, as it combines a cyclopentylsulfanyl group with a pyrimidine-based scaffold. Pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively studied for their potential as therapeutic agents. The inclusion of a 2,6-dimethylpyrimidin-4-yl group in this compound not only enhances its structural complexity but also opens up possibilities for targeted interactions with biological receptors.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory and immunological disorders. The combination of a cyclopentylsulfanyl group and a pyrimidine-based moiety suggests that it may modulate inflammatory pathways by interacting with specific enzymes or receptors. Preliminary studies have indicated that such compounds can exhibit anti-inflammatory properties by inhibiting key signaling cascades involved in inflammation. This aligns with the broader trend in drug discovery towards developing agents that address the underlying mechanisms of diseases rather than merely alleviating symptoms.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful manipulation of various functional groups, including the introduction of the cyclopentylsulfanyl moiety and the formation of the oxypyrrolidin-1-yl ring system. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to ensure high yields and purity. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also pave the way for scalable production processes.

From a computational chemistry perspective, the structure of this compound offers valuable insights into its behavior. Molecular modeling studies have been conducted to predict how it might interact with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which could influence its binding affinity and selectivity. Understanding these conformational dynamics is crucial for optimizing drug design and improving therapeutic efficacy.

The potential applications of this compound extend beyond inflammation and immunology. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities. For instance, the presence of both polar and non-polar regions suggests that it could be effective in targeting membrane-bound receptors or intracellular signaling proteins. This versatility is particularly valuable in drug discovery, where identifying compounds with broad-spectrum activity can lead to more effective treatments for complex diseases.

In conclusion, compound with CAS No. 2097923-73-2 and product name 2-(cyclopentylsulfanyl)-1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}ethan-1-one represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as cyclopentylsulfanyl, oxypyrrolidin-1-yl, and 2,6-dimethylpyrimidin-4-yl, makes it a promising candidate for developing novel therapeutic agents. Further research is warranted to fully explore its potential applications in medicine and to optimize its pharmacological properties.